Aldose reductase-IN-1
Aldose reductase-IN-1
AT-001 is under investigation in clinical trial NCT03062384 (AT-001 for Long-term Preservation of Brain Health in Aging).
Brand Name:
Vulcanchem
CAS No.:
1355612-71-3
VCID:
VC0519595
InChI:
InChI=1S/C17H10F3N5O3S/c18-17(19,20)8-1-2-11-9(5-8)23-12(29-11)7-25-16(28)15-14(21-3-4-22-15)10(24-25)6-13(26)27/h1-5H,6-7H2,(H,26,27)
SMILES:
C1=CC2=C(C=C1C(F)(F)F)N=C(S2)CN3C(=O)C4=NC=CN=C4C(=N3)CC(=O)O
Molecular Formula:
C17H10F3N5O3S
Molecular Weight:
421.4 g/mol
Aldose reductase-IN-1
CAS No.: 1355612-71-3
Cat. No.: VC0519595
Molecular Formula: C17H10F3N5O3S
Molecular Weight: 421.4 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | AT-001 is under investigation in clinical trial NCT03062384 (AT-001 for Long-term Preservation of Brain Health in Aging). |
|---|---|
| CAS No. | 1355612-71-3 |
| Molecular Formula | C17H10F3N5O3S |
| Molecular Weight | 421.4 g/mol |
| IUPAC Name | 2-[5-oxo-6-[[5-(trifluoromethyl)-1,3-benzothiazol-2-yl]methyl]pyrazino[2,3-d]pyridazin-8-yl]acetic acid |
| Standard InChI | InChI=1S/C17H10F3N5O3S/c18-17(19,20)8-1-2-11-9(5-8)23-12(29-11)7-25-16(28)15-14(21-3-4-22-15)10(24-25)6-13(26)27/h1-5H,6-7H2,(H,26,27) |
| Standard InChI Key | YRGPAXAVTDMKDK-UHFFFAOYSA-N |
| SMILES | C1=CC2=C(C=C1C(F)(F)F)N=C(S2)CN3C(=O)C4=NC=CN=C4C(=N3)CC(=O)O |
| Canonical SMILES | C1=CC2=C(C=C1C(F)(F)F)N=C(S2)CN3C(=O)C4=NC=CN=C4C(=N3)CC(=O)O |
| Appearance | Solid powder |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator